1-(3-Amino-4-benzyloxy-phenyl)-ethanone

• IUPAC Name: 1-(3-amino-4-phenylmethoxyphenyl)ethanone
• InChI: InChI=1S/C15H15NO2/c1-11(17)13-7-8-15(14(16)9-13)18-10-12-5-3-2-4-6-12/h2-9H,10,16H2,1H3
• InChI Key: CALRVTMJQJSQEW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)OCC2=CC=CC=C2)N
• Molecular Formula: C15H15NO2
• DSSTOX Substance ID: DTXSID70574788
• Molecular Weight: 241.28 g/mol
• CAS RN: 14347-15-0

Description

1-(3-Amino-4-benzyloxy-phenyl)-ethanone, also known as ABPE, is an organic compound that is used in a variety of scientific research applications. ABPE has a unique structure and properties, making it an ideal compound for a number of research projects.

Scientific Research Applications

Pharmaceutical Research

This compound may serve as a precursor or intermediate in the synthesis of pharmaceutical agents. .

Chemical Synthesis

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Organic Chemistry

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Synthesis routes and methods

Procedure details

A mechanically stirred MeOH (3.8 L) suspension containing 1-[4-phenylmethoxy-3-nitrophenyl]ethanone (76.5 g, 282 mmol) was degassed with argon for 40 minutes at ~10° C. prior to addition of PtO2 (2.34 g, 10 mmol). Hydrogen was sparged into the reaction mixture at 8° C. to 10° C. via a subsurface gas inlet. After 8 hours, the completed reaction was degassed with Ar while being warmed to ~15° C., diluted with CHCl3 (250 mL) and filtered. The filtrate was stripped to give 70 g crude product which, after trituration for ten minutes with i-PrOH (450 mL) at 60° C., yielded 57.4 (84%) of the title compound.